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Compound of Interest

Compound Name: 4-Bromo-3-methoxyphenol

Cat. No.: B010137

This guide provides an in-depth, procedural framework for the safe and compliant disposal of
4-Bromo-3-methoxyphenol. Designed for researchers, scientists, and drug development
professionals, this document moves beyond simple checklists to explain the causality behind
each step, ensuring a culture of safety and regulatory adherence in the laboratory.

Compound Identification and Hazard Profile

Before any handling or disposal, a thorough understanding of the compound's properties and
associated hazards is paramount. 4-Bromo-3-methoxyphenol is a halogenated phenolic
compound that requires specific handling protocols due to its irritant nature.

Chemical and Physical Properties 4-Bromo-3-methoxyphenol is a white solid with a phenolic
odor.[1] Its key identifiers and physical characteristics are summarized below.
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Property Value Source
CAS Number 102127-34-4 [1]12]
Molecular Formula C7H7BroO:z [2][3]
Molecular Weight 203.03 g/mol [2][3]
Appearance White Solid [1]
Melting Point 77-82°C [1]
InChi Key UYDZUCNMZXCLJI-

UHFFFAOYSA-N

GHS Hazard Classification This chemical is classified as hazardous by the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] The primary hazards associated with 4-
Bromo-3-methoxyphenol are:

Skin Irritation (Category 2): Causes skin irritation upon contact.[1][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[1][3]

Acute Toxicity, Oral (Category 4): Some sources indicate it may be harmful if swallowed.[3]

Given these hazards, the use of appropriate Personal Protective Equipment (PPE) is
mandatory. This includes, but is not limited to, safety goggles, lab coats, and chemical-resistant
gloves.[1] All handling of the solid compound or its solutions should be performed within a
certified chemical fume hood to mitigate inhalation risks.[4]

Regulatory Framework for Disposal

The disposal of 4-Bromo-3-methoxyphenol is governed by local, state, and national
regulations.[1] Due to the presence of a bromine atom, this compound falls into a specific
category of chemical waste.
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Classification as Halogenated Organic Waste The key to its disposal is its classification as a
halogenated organic waste.[5] Halogens are the elements in Group 17, which include fluorine
(F), chlorine (CI), bromine (Br), and iodine (1).[5] Environmental regulations often require the
segregation of halogenated waste from non-halogenated waste streams because their
incineration requires special conditions to prevent the formation of acid gases (like hydrogen
bromide) and other toxic byproducts.

Therefore, 4-Bromo-3-methoxyphenol must never be mixed with non-halogenated solvent
waste.[6] It is also critical to avoid disposal down the sanitary sewer system.[7][8]

Pre-Disposal Procedures: Waste Accumulation and
Storage

Proper waste management begins at the point of generation. A systematic approach to
accumulating and storing waste in the laboratory is crucial for safety and compliance.

Step 1: Container Selection Choose a robust, leak-proof container that is chemically
compatible with 4-Bromo-3-methoxyphenol and any solvents used. High-density polyethylene
(HDPE) carboys are a suitable choice for liquid waste mixtures.[7] For solid waste, use a
clearly marked, sealable container.[7]

Step 2: Labeling Proper labeling is non-negotiable. As soon as the first drop of waste is added,
the container must be labeled. The label should include:

e The words "Hazardous Waste".[6]

e The full chemical name: "4-Bromo-3-methoxyphenol".

o Alist of all other constituents in the container (e.g., methanol, water).
e The approximate percentage of each component.

e The relevant hazard pictograms (e.g., irritant).

e The date the container was started.
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Step 3: Segregation and Storage Store the waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.[6] This area must be under the control of
laboratory personnel.[6] Crucially, segregate the halogenated waste container from
incompatible materials, especially:

e Strong Oxidizing Agents: (e.g., perchlorates, nitrates) to prevent potentially hazardous
reactions.[1]

e Acids and Bases: To avoid accidental reactions.[7]
» Non-Halogenated Waste: To maintain waste stream purity for disposal.[6]

Use secondary containment bins to prevent the spread of material in case of a leak.[7] The
container cap must remain securely closed at all times, except when waste is being added.[7]

Disposal Protocol Workflow

The following workflow provides a systematic, step-by-step process for managing 4-Bromo-3-
methoxyphenol waste from generation to final pickup. The process is visualized in the
diagram below.
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Caption: Decision workflow for the disposal of 4-Bromo-3-methoxyphenol.

Step-by-Step Methodology:

» Generation: At the point of generation, identify any material (solid, liquid, or labware)

contaminated with 4-Bromo-3-methoxyphenol as hazardous waste.

e Characterize: Determine the physical form of the waste.
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e Contain & Label:

o For solid waste: Transfer the solid 4-Bromo-3-methoxyphenol into a dedicated,
compatible, and clearly labeled container for "Halogenated Organic Solids."[9]

o For liquid waste: Pour solutions containing 4-Bromo-3-methoxyphenol into a dedicated,
compatible, and clearly labeled container for "Halogenated Organic Liquids."[6][7]

o For contaminated labware: Place items like pipette tips, gloves, and weighing paper into a
sealed plastic bag or container also labeled as "Solid Halogenated Waste."[9]

o Store: Keep the sealed waste container(s) in your designated Satellite Accumulation Area,
ensuring it is segregated from incompatible materials.[7]

e Dispose: Once the container is full (no more than 3/4 capacity) or has been accumulating for
90 days, arrange for a pickup from your institution's Environmental Health & Safety (EH&S)
department or a licensed hazardous waste contractor.[5][7]

Decontamination and Spill Management
Accidents can happen, and preparedness is essential.

Decontamination: For glassware and equipment, triple rinse with a suitable solvent (such as
ethanol or acetone). The first two rinsates must be collected and disposed of as liquid
halogenated hazardous waste.[7] The third rinsate can often be disposed of as non-
halogenated waste if the concentration of 4-Bromo-3-methoxyphenol is negligible, but consult
your institutional policy.

Small Spill Cleanup: In the event of a small spill within a chemical fume hood:

e Ensure you are wearing appropriate PPE, including a lab coat, gloves, and safety goggles.
o Cover the spill with an inert absorbent material like vermiculite, dry sand, or soda ash.[9][10]
o Carefully sweep or scoop the mixture into a container.[11]

o Label the container as "Solid Halogenated Waste" and dispose of it according to the protocol
in Section 4.
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» Wipe the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth as
solid hazardous waste.

e Wash the area with soap and water.[10]

For large spills or spills outside of a fume hood, evacuate the area and contact your institution's
emergency response team immediately.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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